5-(3-Methylthiophen-2-yl)-2-(thiophen-2-yl)-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine

• Molecular Formula: C19H16N2OS2
• Molecular Weight: 352.5 g/mol
• IUPAC Name: 5-(3-methylthiophen-2-yl)-2-thiophen-2-yl-5,10b-dihydro-1H-pyrazolo[1,5-c][1,3]benzoxazine
• InChI: InChI=1S/C19H16N2OS2/c1-12-8-10-24-18(12)19-21-15(13-5-2-3-6-16(13)22-19)11-14(20-21)17-7-4-9-23-17/h2-10,15,19H,11H2,1H3
• InChI Key: CMGUXDWWOAURKL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC=C1)C2N3C(CC(=N3)C4=CC=CS4)C5=CC=CC=C5O2

Description

5-(3-METHYL-2-THIENYL)-2-(2-THIENYL)-1,10B-DIHYDROPYRAZOLO[1,5-C][1,3]BENZOXAZINE is a complex organic compound that belongs to the class of heterocyclic compounds These compounds are characterized by rings containing at least one atom other than carbon, such as nitrogen, oxygen, or sulfur

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-(3-METHYL-2-THIENYL)-2-(2-THIENYL)-1,10B-DIHYDROPYRAZOLO[1,5-C][1,3]BENZOXAZINE typically involves multi-step organic reactions. Common synthetic routes may include:

Formation of the Thiophene Rings: Starting with the synthesis of thiophene derivatives through methods such as the Gewald reaction or Paal-Knorr synthesis.

Construction of the Pyrazolo[1,5-c][1,3]benzoxazine Core: This step may involve cyclization reactions, often using reagents like hydrazines and ortho-aminophenols under specific conditions (e.g., acidic or basic environments, elevated temperatures).

Industrial Production Methods

Industrial production of such complex compounds often requires optimization of reaction conditions to maximize yield and purity.